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Compound of Interest

Compound Name: PK-10

Cat. No.: B11934353

For Researchers, Scientists, and Drug Development Professionals

Introduction

PK-10 is a synergistic antibacterial agent that exhibits potent antifungal activity, particularly
against fluconazole-resistant strains of Candida albicans.[1] Its mechanism of action involves
the inhibition of hyphae formation and the induction of reactive oxygen species (ROS)
accumulation. This leads to mitochondrial membrane damage, a reduction in intracellular ATP,
and ultimately mitochondrial dysfunction.[1] Accurate and consistent preparation of PK-10
stock solutions is critical for obtaining reliable and reproducible results in research and drug
development applications. These application notes provide a detailed protocol for the
preparation, storage, and handling of PK-10 stock solutions.

Data Presentation

A summary of the essential chemical and physical properties of PK-10 is provided in the table
below. This information is crucial for the accurate preparation of stock solutions.
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Parameter Value Reference
Chemical Name N/A

CAS Number 3074451-41-2 [1]
Molecular Formula CssH36F3Ns0 [1]
Molecular Weight 599.69 g/mol [1]
Recommended Solvent DMSO [2]

Solid Storage Refer to Certificate of Analysis [1]

Stock Solution Storage Aliquot and store at -20°C or 2]

-80°C

N/A: Not available in the search results.

Experimental Protocols

This section details the materials required and the step-by-step procedure for preparing a PK-
10 stock solution.

Materials
« PK-10 powder (CAS: 3074451-41-2)

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM PK-10 Stock Solution
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» Pre-handling: Before opening the vial, centrifuge the PK-10 powder to ensure all the material
is at the bottom.[2]

o Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of PK-
10 using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x
Molecular Weight ( g/mol ) / 1000 For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x
1 mL x 599.69 g/mol / 1000 = 5.9969 mg

o Weighing: Carefully weigh out approximately 6.0 mg of PK-10 powder using a calibrated
analytical balance and place it into a sterile microcentrifuge tube.

o Dissolution:

o Add the appropriate volume of sterile DMSO to the tube containing the PK-10 powder to
achieve a final concentration of 10 mM. For 6.0 mg of PK-10, this would be 1.00 mL of
DMSO.

o Vortex the solution thoroughly until the PK-10 is completely dissolved. Gentle warming in a
water bath may be used to aid dissolution if necessary, but avoid excessive heat.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to minimize
freeze-thaw cycles.[2]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.[2] A general guideline for
storing solutions in solvent is up to 6 months at -80°C and up to 1 month at -20°C.[2]

Mandatory Visualizations
Experimental Workflow for PK-10 Stock Solution
Preparation
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Caption: Workflow for preparing PK-10 stock solution.
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Caption: PK-10 mechanism of action in C. albicans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing PK-10
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934353#preparing-pk-10-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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